Ethyl 2-amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C17H21NO2S/c1-5-20-16(19)14-13(10-21-15(14)18)11-6-8-12(9-7-11)17(2,3)4/h6-10H,5,18H2,1-4H3
• InChI Key: CVICNZAIGJEBRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)C(C)(C)C)N
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

Ethyl 2-amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate is a novel compound with a wide range of applications in scientific and medical research. It is a thiophene derivative, a heterocyclic aromatic compound containing a sulfur atom in the ring structure. It is an intermediate in the synthesis of various compounds, such as pharmaceuticals, dyes, and other organic materials. In addition, it has been used in various biological studies, including studies of its mechanism of action, biochemical and physiological effects, and applications for laboratory experiments.

Scientific Research Applications

Antimicrobial and Biological Activities

Ethyl 2-amino-4-(4-tert-butylphenyl)thiophene-3-carboxylate derivatives exhibit a broad spectrum of biological activities. Notably, they have been synthesized and evaluated for their antimicrobial potency. Studies reveal that these compounds display significant antibacterial activity, making them valuable in the development of new antimicrobial agents. For instance, the synthesis of novel 2-aminothiophene derivatives has been explored, showing excellent antimicrobial, antifungal, anti-inflammatory, and analgesic activities, among others. These findings underscore the compound's potential in the pharmaceutical industry for the creation of new therapeutic agents (Prasad et al., 2017).

Chemical Synthesis and Characterization

The chemical synthesis and structural characterization of this compound and its derivatives are crucial for understanding their chemical properties and potential applications. For example, novel azo-Schiff bases derived from Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been synthesized, offering insights into their chemical structures through techniques like IR, HNMR spectroscopy, and X-ray diffraction. These methodologies not only provide a deeper understanding of the compound's structure but also pave the way for future research and development in material science and organic chemistry (Menati et al., 2020).

Application in Solid-Phase Synthesis

The compound's derivatives have been applied in solid-phase synthesis, demonstrating their versatility in peptide chemistry. A notable application is the use of thiophene-based linkers for the solid-phase synthesis of peptide carboxylic acids, highlighting their potential in facilitating the synthesis of biologically active peptides. This innovative approach allows for the efficient and selective synthesis of peptides, which is critical in drug development and proteomic research (Isidro-Llobet et al., 2008).

Antioxidant Properties

Research into the antioxidant properties of this compound derivatives has also been conducted, revealing their potential in combating oxidative stress. The synthesis of thiophene derivatives has shown promising results in in vitro screenings for antioxidant activity, suggesting their application in the development of novel antioxidants. These findings are significant for the pharmaceutical and food industries, where antioxidants play a crucial role in preserving the integrity and functionality of products (Raghavendra et al., 2016).